Cas no 1142223-08-2 (methyl (3S)-3-cyclopropyl-3-(3-hydroxyphenyl)propanoate)

• Product Name: methyl (3S)-3-cyclopropyl-3-(3-hydroxyphenyl)propanoate
• CAS No: 1142223-08-2
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• MDL: MFCD27956898
• CID: 2093848
• PubChem ID: 57705502
• Update Time: 2025-04-21

methyl (3S)-3-cyclopropyl-3-(3-hydroxyphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• (S)-Methyl 3-cyclopropyl-3-(3-hydroxyphenyl)propanoate
• methyl (3S)-3-cyclopropyl-3-(3-hydroxyphenyl)propanoate;
• methyl (3S)-3-cyclopropyl-3-(3-hydroxyphenyl)propanoate
• 1142223-08-2
• MFCD27956898
• AS-43165
• methyl (S)-3-cyclopropyl-3-(3-hydroxyphenyl)propanoate
• PXBFBXFVUPMAJK-LBPRGKRZSA-N
• (S)-Methyl3-cyclopropyl-3-(3-hydroxyphenyl)propanoate
• CS-0049278
• A-cyclopropyl-3-hydroxy-, Methyl ester, (
• AKOS025290714
• AS)-
• Benzenepropanoic acid,
• Benzenepropanoic acid, beta-cyclopropyl-3-hydroxy-, Methyl ester, (betaS)-
• SCHEMBL2495215

• MDL： MFCD27956898
• Inchi： 1S/C13H16O3/c1-16-13(15)8-12(9-5-6-9)10-3-2-4-11(14)7-10/h2-4,7,9,12,14H,5-6,8H2,1H3/t12-/m0/s1
• InChI Key： PXBFBXFVUPMAJK-LBPRGKRZSA-N
• SMILES： O(C)C(C[C@H](C1C=CC=C(C=1)O)C1CC1)=O

Computed Properties

• Exact Mass: 220.11000
• Monoisotopic Mass: 220.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53000
• LogP: 2.44890